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Compound of Interest

Compound Name: Clarithromycin-d3

Cat. No.: B12384928 Get Quote

For immediate safety and logistical guidance, this document outlines the essential procedures

for the proper disposal of Clarithromycin-d3, ensuring compliance with regulatory standards

and promoting a safe laboratory environment.

This guide is intended for researchers, scientists, and drug development professionals who

handle Clarithromycin-d3. Adherence to these procedures is critical for minimizing

environmental impact and ensuring workplace safety.

Understanding the Waste Profile
Clarithromycin-d3, a deuterated form of the macrolide antibiotic Clarithromycin, requires

careful handling and disposal. According to its Safety Data Sheet (SDS), Clarithromycin and its

deuterated isotopologues are classified with Acute Toxicity: Oral, Category 4, and are harmful if

swallowed.[1][2][3] Therefore, disposal methods must align with regulations for pharmaceutical

and chemical waste.

Regulatory Framework
The disposal of pharmaceutical waste in the United States is primarily governed by the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA).[4][5][6] Additionally, state and local regulations may impose more stringent

requirements.[4] A significant federal regulation is the EPA's Subpart P, which, for healthcare

facilities, prohibits the sewering of hazardous waste pharmaceuticals.[5] While laboratory
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settings may have different classifications, avoiding sewer disposal is a best practice for all

chemical waste.

Step-by-Step Disposal Protocol
1. Waste Identification and Segregation:

Characterize the Waste: Determine if the Clarithromycin-d3 waste is considered

hazardous. While the SDS indicates oral toxicity, it's crucial to consult your institution's

Environmental Health and Safety (EHS) department for a formal hazardous waste

determination based on its characteristics (ignitability, corrosivity, reactivity, toxicity).

Segregate Waste Streams: Do not mix Clarithromycin-d3 waste with other waste streams.

Maintain separate, clearly labeled waste containers for:

Pure, unused Clarithromycin-d3

Contaminated materials (e.g., personal protective equipment (PPE), weighing boats,

pipette tips)

Solutions containing Clarithromycin-d3. Keep aqueous and organic solvent solutions

separate.[7]

2. Waste Containment and Labeling:

Use Appropriate Containers: Collect waste in chemically resistant, leak-proof containers with

secure lids.

Label Containers Clearly: All waste containers must be accurately labeled with:

The words "Hazardous Waste" (if applicable)

The full chemical name: "Clarithromycin-d3"

The concentration and quantity of the waste

The date accumulation started
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Any associated hazards (e.g., "Toxic")

3. Storage of Waste:

Designated Storage Area: Store waste containers in a designated, well-ventilated, and

secure area, away from incompatible materials.

Secondary Containment: Place liquid waste containers in secondary containment to prevent

spills.

4. Disposal Procedure:

Consult EHS: Your institution's EHS department is the primary resource for disposal

procedures. They will provide guidance on the specific requirements for your facility and

arrange for pickup by a licensed hazardous waste contractor.

Professional Disposal: Clarithromycin-d3 waste should be disposed of through an

approved and licensed hazardous waste disposal facility.[2][3] Incineration is a common and

effective method for destroying pharmaceutical waste.[5][6]

Do Not Dispose in General Trash or Sewer: Under no circumstances should

Clarithromycin-d3 or its containers be disposed of in the regular trash or poured down the

drain.[5][8]

Experimental Workflow for Waste Management
The following diagram illustrates the decision-making process for the proper disposal of

Clarithromycin-d3 in a laboratory setting.
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Start: Clarithromycin-d3
Waste Generation

1. Identify & Characterize Waste
(Pure compound, contaminated solids, solutions)

2. Segregate Waste Streams
(Solids vs. Liquids, Aqueous vs. Organic)

3. Contain in Labeled, Closed Containers

4. Store in Designated Hazardous Waste Area

5. Contact Environmental Health & Safety (EHS)

6. Arrange for Professional Disposal
(Licensed Hazardous Waste Contractor)

End: Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the compliant disposal of Clarithromycin-d3 waste.
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Quantitative Data Summary
Parameter Value Reference

Chemical Name Clarithromycin-d3 [9][10]

Hazard Classification
Acute Toxicity: Oral, Category

4
[1][3]

Primary Regulation
EPA Resource Conservation

and Recovery Act (RCRA)
[4][5][6]

Prohibited Disposal Method
Sewering of hazardous

pharmaceutical waste
[5]

Recommended Disposal

Method

Incineration by a licensed

hazardous waste facility
[5][6]

Disclaimer: This document provides general guidance. Always consult your institution's specific

safety and disposal protocols and the most recent Safety Data Sheet for Clarithromycin-d3.

Your Environmental Health and Safety department is the definitive resource for compliance with

all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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